molecular formula C4H7N3O B1643834 5-Ethyl-1,2,4-oxadiazol-3-amine CAS No. 171006-96-5

5-Ethyl-1,2,4-oxadiazol-3-amine

Cat. No. B1643834
CAS RN: 171006-96-5
M. Wt: 113.12 g/mol
InChI Key: OMFADAFZDYXVOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Ethyl-1,2,4-oxadiazol-3-amine is a chemical compound with the molecular formula C4H7N3O. It has a molecular weight of 113.12 . It’s a type of oxadiazole, which is a class of heterocyclic aromatic organic compounds containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom .


Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including this compound, often involves the reaction of amidoximes with carboxylic acids or their derivatives . Another method involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide .


Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms . The InChI code for this compound is 1S/C4H7N3O/c1-2-3-6-4(5)7-8-3/h2H2,1H3,(H2,5,7) .

Scientific Research Applications

Synthesis and Characterization

5-Ethyl-1,2,4-oxadiazol-3-amine is a chemical compound that has seen various synthetic approaches and characterizations in scientific research. For instance, a series of novel derivatives were synthesized starting from carbazole, leading to compounds with significant antibacterial, antifungal, and anticancer activities. These compounds were thoroughly characterized using UV, FT-IR, 1H-NMR, MS spectral studies, and elemental analysis (Sharma, Kumar, & Pathak, 2014). Another study focused on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties linked with 1,3,4-oxadiazole, which were then screened for antimicrobial, antilipase, and antiurease activities, showcasing the diverse biological potential of these compounds (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anticancer and Antimicrobial Activities

The potential of this compound derivatives in anticancer and antimicrobial applications has been extensively explored. A study synthesized a series of carbazole conjugates, evaluated them against human breast cancer cell lines, and found significant activity, highlighting the anticancer potential of these compounds (Verma, Awasthi, & Jain, 2022). Additionally, compounds synthesized from 5-(2-amino-3-pyridyl)-2-thioxo-3H-1,3,4-oxadiazole demonstrated antiproliferative activity against human tumor cell lines, further supporting the anticancer relevance of this compound derivatives (Liszkiewicz, Kowalska, Wietrzyk, & Opolski, 2003). The antimicrobial activities of new 1,2,4-triazole derivatives, synthesized from various ester ethoxycarbonylhydrazones and primary amines, were also explored, revealing good or moderate activities against test microorganisms, illustrating the broad spectrum of biological applications of these compounds (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Novel Synthetic Approaches

Research into this compound and its derivatives has also focused on novel synthetic approaches. One study developed a practical, chromatography-free synthesis of a 5-lipoxygenase inhibitor, involving asymmetric zincate addition and reductive amination, showcasing innovative methods in synthesizing oxadiazole derivatives (Gosselin et al., 2010). Another research avenue explored the ring-fission and C–C bond cleavage reactions with N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, revealing unique chemical behaviors and potential synthetic pathways (Jäger, Laggner, Mereiter, & Holzer, 2002).

Future Directions

Oxadiazoles, including 5-Ethyl-1,2,4-oxadiazol-3-amine, have shown potential in various fields such as medicinal chemistry and high-energy molecules . Therefore, future research could focus on exploring these potentials further.

properties

IUPAC Name

5-ethyl-1,2,4-oxadiazol-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H7N3O/c1-2-3-6-4(5)7-8-3/h2H2,1H3,(H2,5,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMFADAFZDYXVOK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC(=NO1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H7N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

113.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

171006-96-5
Record name 5-ethyl-1,2,4-oxadiazol-3-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-Ethyl-1,2,4-oxadiazol-3-amine
Reactant of Route 2
Reactant of Route 2
5-Ethyl-1,2,4-oxadiazol-3-amine
Reactant of Route 3
Reactant of Route 3
5-Ethyl-1,2,4-oxadiazol-3-amine
Reactant of Route 4
5-Ethyl-1,2,4-oxadiazol-3-amine
Reactant of Route 5
Reactant of Route 5
5-Ethyl-1,2,4-oxadiazol-3-amine
Reactant of Route 6
5-Ethyl-1,2,4-oxadiazol-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.